Cas no 78066-05-4 (Acetic acid,2-[(4-fluorophenyl)thio]-, ethyl ester)

Ethyl 2-[(4-fluorophenyl)thio]acetate is a fluorinated thioether ester with applications in organic synthesis and pharmaceutical intermediates. The compound features a thioether linkage adjacent to an acetate group, offering reactivity for further functionalization, such as nucleophilic substitution or hydrolysis. The 4-fluorophenyl moiety enhances its utility in medicinal chemistry, where fluorinated aromatic systems are often employed to modulate bioavailability and metabolic stability. Its ethyl ester group provides improved solubility in organic solvents, facilitating handling in synthetic workflows. This compound is particularly valuable in the development of sulfur-containing bioactive molecules, where its structural motifs can contribute to targeted pharmacological properties. Proper handling under inert conditions is recommended due to potential sensitivity.
Acetic acid,2-[(4-fluorophenyl)thio]-, ethyl ester structure
78066-05-4 structure
Product Name:Acetic acid,2-[(4-fluorophenyl)thio]-, ethyl ester
CAS No:78066-05-4
MF:C10H11FO2S
MW:214.256545305252
CID:580161
PubChem ID:271497
Update Time:2025-05-27

Acetic acid,2-[(4-fluorophenyl)thio]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-[(4-fluorophenyl)thio]-, ethyl ester
    • Ethyl 2-(4-fluorophenylthio)acetate
    • 2-(4-fluoro-phenyl)-5-hydroxy-6-nitro-benzofuran-3-carboxylic acid ethyl ester
    • 3-Benzofurancarboxylic acid,2-(4-fluorophenyl)-5-hydroxy-6-nitro-,ethyl ester
    • AGN-PC-0CTOAA
    • ETHYL 2-(4-FLUOROPHENYL)-5-HYDROXY-6-NITROBENZOFURAN-3-CARBOXYLATE
    • ethyl 2-[(4-fluorophenyl)thio]acetate
    • KB-70460
    • SureCN1918070
    • ethyl [(4-fluorophenyl)sulfanyl]acetate
    • 78066-05-4
    • DTXSID40999303
    • ethyl 2-(4-fluorophenyl)sulfanylacetate
    • AKOS008948802
    • AM87203
    • NSC-115077
    • NSC115077
    • Inchi: 1S/C10H11FO2S/c1-2-13-10(12)7-14-9-5-3-8(11)4-6-9/h3-6H,2,7H2,1H3
    • InChI Key: PYQLHKPECXGPEV-UHFFFAOYSA-N
    • SMILES: S(CC(=O)OCC)C1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 214.04600
  • Monoisotopic Mass: 214.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 51.6Ų

Experimental Properties

  • Density: 1.2
  • Boiling Point: 278.2°Cat760mmHg
  • Flash Point: 122.1°C
  • Refractive Index: 1.532
  • PSA: 51.60000
  • LogP: 2.48090

Acetic acid,2-[(4-fluorophenyl)thio]-, ethyl ester Pricemore >>

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